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Compound of Interest

2-bromo-6-chloro-

Compound Name:
[1,2,4]triazolo[1,5-b]pyridazine

CAS No.: 2641793-83-9

Cat. No.: B6609681

Get Quote

Executive Summary

The [1,2,4]triazolo[4,3-b]pyridazine scaffold represents a "privileged structure™ in modern
medicinal chemistry, offering a distinct vector for exploring chemical space beyond traditional
purine or quinoline bioisosteres. This guide focuses on halogenated variants—specifically 6-
chloro and 3-bromo derivatives—as high-value building blocks. These moieties serve dual
roles: they modulate physicochemical properties (lipophilicity, metabolic stability) and act as
reactive handles for late-stage diversification via palladium-catalyzed cross-couplings.

This whitepaper provides a rigorous technical analysis of their synthesis, regiochemical control
(addressing the Dimroth rearrangement), and application in kinase and bromodomain inhibitor
design.

Structural Significance & Pharmacophore Utility[1]
[2][3]

Bioisosterism and Binding Kinetics
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The triazolo-pyridazine core is planar and electron-deficient, making it an excellent bioisostere
for the adenine ring of ATP.

e H-Bond Acceptors: The N1 and N2 nitrogens (in the 4,3-b isomer) or N1 (in the 1,5-b isomer)
serve as critical hydrogen bond acceptors in the hinge region of kinase domains (e.g., c-Met,
PIM-1).

o Dipole Moment: The specific arrangement of four nitrogen atoms creates a strong dipole,
enhancing solubility compared to carbocyclic analogs.

The Halogen Advantage

Incorporating halogens (Cl, Br, 1) onto this scaffold is not merely for synthetic utility; it directly
influences pharmacodynamics:

» Halogen Bonding: A C6-chlorine or bromine can engage in halogen bonding with backbone
carbonyls in the target protein, a non-covalent interaction often overlooked in standard
docking scores.

* Metabolic Blocking: Halogenation at the C6 position blocks oxidative metabolism at what is
otherwise an electron-deficient, susceptible site on the pyridazine ring.

Synthetic Strategies & Regiocontrol

The synthesis of [1,2,4]triazolo[4,3-b]pyridazines is chemically distinct from other azoles due to
the propensity for isomerization.

The Core Route: Hydrazinolysis & Cyclization
The industrial standard begins with 3,6-dichloropyridazine.
» Nucleophilic Substitution: Reaction with hydrazine hydrate yields 3-chloro-6-

hydrazinopyridazine. This is regioselective; mono-substitution is favored due to the
deactivation of the ring after the first amine addition.

e Cyclization: The hydrazine intermediate is condensed with orthoesters (e.qg., triethyl
orthoformate) or carboxylic acids to close the triazole ring.
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Critical Expert Insight: The Dimroth Rearrangement
A major pitfall in this chemistry is the Dimroth Rearrangement.
e The Phenomenon: Under basic conditions or high thermal stress, the kinetically formed

[1,2,4]triazolo[4,3-b]pyridazine (Isomer A) rearranges to the thermodynamically more stable
[1,2,4]triazolo[1,5-b]pyridazine (Isomer B).

o Mechanism: This proceeds via hydrolytic ring-opening of the triazole followed by rotation and
recyclization on the adjacent ring nitrogen.

o Control: To maintain the 4,3-b building block, reactions must be kept neutral or acidic and
below 100°C. If the 1,5-b isomer is desired, refluxing in acetic acid or alkali promotes the
shift.

Visualization: Synthesis & Rearrangement Pathway
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Caption: Figure 1.[1][2][3] Synthetic pathway distinguishing the kinetic (4,3-b) and
thermodynamic (1,5-b) isomers.

Functionalization: The "Building Block" Utility

Once the halogenated core is established, it serves as a diversity hub.

Reactivity Profile

e C6-Chlorine: Highly reactive towards SNAr displacements with amines (e.g., piperazines)
and Pd-catalyzed Suzuki-Miyaura couplings.

o C3-Position: If unsubstituted (H), this position can undergo C-H activation or lithiation,
though it is typically functionalized during the initial cyclization step (e.g., using an aldehyde).

SAR Decision Tree
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Strategy A: S_NAr Displacement

6-Chloro-[1,2,4]triazolo[4,3-b]pyridazine

Strategy B: Pd-Catalyzed Coupling

Strategy C: C3-Diversification

'

Amination (Piperazines/Anilines)
Solubility & H-Bonding

Suzuki/Buchwald (Biaryls)
Hydrophobic Pocket Filling

Aldehyde Selection during Synthesis

Target Specificity (e.g., c-Met)

Caption: Figure 2. Divergent synthesis strategies for library generation using the halogenated

core.
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Case Studies in Drug Design
c-Met Inhibitors (Kinase Selectivity)

In the development of c-Met inhibitors (e.g., analogs of Savolitinib), the triazolo-pyridazine
scaffold replaces the quinoline core.

e Logic: The N1/N2 nitrogens mimic the N1/N3 of quinoline but with lower lipophilicity (LogP),
reducing off-target toxicity.

e Substitution: The 6-position is typically coupled with a substituted benzyl group or heteroaryl
ring to occupy the hydrophobic back-pocket of the ATP binding site.

BRD4 Bromodomain Inhibitors

Recent crystallographic studies have identified [1,2,4]triazolo[4,3-b]pyridazines as potent BET
bromodomain inhibitors.[4]

e Mechanism: The triazole ring forms a water-mediated hydrogen bond network with the
conserved asparagine residue in the binding pocket.

 Validation: X-ray co-crystal structures confirm the rigid scaffold maintains the "head group”
orientation necessary for disrupting protein-protein interactions.

Experimental Protocols
Protocol A: Synthesis of 6-Chloro-[1,2,4]triazolo[4,3-
b]pyridazine

A self-validating protocol for the primary building block.
Reagents:

o 3,6-Dichloropyridazine (1.0 eq)

e Hydrazine hydrate (80%, 3.0 eq)

o Triethyl orthoformate (Excess/Solvent)
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Ethanol (Solvent)[2][5]

Step-by-Step Methodology:

Hydrazinolysis: Dissolve 3,6-dichloropyridazine (10 g) in Ethanol (100 mL). Add hydrazine
hydrate dropwise at room temperature.

Reflux: Heat to reflux (78°C) for 3 hours. Monitor by TLC (EtOAc:Hexane 1:1). The starting
material spot (Rf ~0.8) should disappear, replaced by a lower Rf amine spot.

Isolation 1: Cool to 0°C. Filter the precipitate (3-chloro-6-hydrazinopyridazine). Wash with
cold ethanol. Checkpoint: Solid should be off-white.

Cyclization: Suspend the hydrazine intermediate in triethyl orthoformate (50 mL).

Heating: Reflux at 100°C for 4 hours. Critical: Do not exceed 120°C to avoid Dimroth
rearrangement.

Purification: Evaporate volatiles under reduced pressure. Recrystallize the residue from
Ethanol/Ether.

Yield: Expect 70-80% vyield.

Characterization:1H NMR (DMSO-d6) should show a diagnostic singlet for the triazole
proton at ~9.6 ppm.

Protocol B: General Suzuki Coupling at C6

Reagents:

6-Chloro-[1,2,4]triazolo[4,3-b]pyridazine (1.0 eq)

Aryl Boronic Acid (1.2 eq)

Pd(dppf)CI2 (0.05 eq)

K2CO3 (2.0 eq)

Dioxane/Water (4:1)
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Method:

Degas solvents with nitrogen for 15 minutes.

Combine all reagents in a sealed tube.

Heat to 90°C for 12 hours.

Filter through Celite, extract with EtOAc, and purify via flash chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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